Cas no 2227741-04-8 (rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride)

• Product Name: rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride
• CAS No: 2227741-04-8
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 5223215
• PubChem ID: 137964245
• Update Time: 2025-07-23

rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S,3R)-3-[(2-Methylpropan-2-yl)oxy]-2-prop-2-enylcyclobutan-1-amine;hydrochloride
• rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride
• CID 137964245

• Inchi： 1S/C11H21NO.ClH/c1-5-6-8-9(12)7-10(8)13-11(2,3)4;/h5,8-10H,1,6-7,12H2,2-4H3;1H/t8-,9+,10+;/m0./s1
• InChI Key： XVXMSUKSTGINGB-HHDYSPPTSA-N
• SMILES： Cl.O(C(C)(C)C)[C@@H]1C[C@H]([C@@H]1CC=C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Topological Polar Surface Area: 35.2

Additional information on rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride

Introduction to Rac-(1R,2S,3R)-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride (CAS No. 2227741-04-8)

Rac-(1R,2S,3R-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2227741-04-8, has garnered considerable attention due to its potential applications in drug development and molecular research.

The molecular structure of this compound consists of a cyclobutane ring substituted with various functional groups, including a tert-butoxy group and an allylamine moiety. The stereochemistry of the cyclobutane ring, specifically the configuration at the 1R, 2S, and 3R positions, plays a crucial role in determining its biological activity and interactions with biological targets. This precise stereochemical arrangement makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The presence of multiple stereocenters in Rac-(1R,2S,3R-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride) allows for the exploration of enantioselective synthesis and the potential for developing enantiopure derivatives with enhanced pharmacological properties. This has led to extensive research into its synthetic pathways and possible modifications to optimize its biological activity.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. Solubility is a critical factor in drug delivery systems, as it influences the compound's bioavailability and therapeutic efficacy. The hydrochloride derivative also improves the compound's handling properties, facilitating its use in both laboratory settings and industrial-scale production.

Recent studies have highlighted the potential of cyclobutane derivatives as pharmacophores in drug design. The rigid three-membered ring structure provides a stable framework for functional groups to interact with biological targets. In particular, the combination of a tert-butoxy group and an allylamine moiety offers a unique set of interactions that can be exploited for therapeutic purposes. These interactions may include hydrogen bonding, hydrophobic effects, and electrostatic interactions with biological receptors.

The allylamine moiety is particularly noteworthy due to its ability to participate in various chemical reactions, including Michael additions and nucleophilic substitutions. These reactions are often employed in medicinal chemistry to modify the structure of bioactive molecules and enhance their pharmacological properties. The presence of this functional group in Rac-(1R,2S,3R-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride) suggests that it could be a versatile intermediate in the synthesis of more complex pharmaceutical agents.

In addition to its structural features, Rac-(1R,2S,3R-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride) has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Research has indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have explored its potential as an antagonist or agonist for specific G-protein coupled receptors (GPCRs) or as an inhibitor of enzyme targets associated with inflammatory responses.

The development of novel drug candidates often involves iterative optimization processes to improve potency, selectivity, and pharmacokinetic profiles. Rac-(1R,2S,3R-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride) serves as a valuable starting point for such optimizations. By modifying its structure or exploring derivatives with different stereochemical configurations, researchers can fine-tune its biological activity to meet specific therapeutic requirements.

The stereochemical purity of this compound is another critical aspect that influences its pharmacological properties. Enantiomeric purity is essential to ensure that the desired biological effects are achieved without unintended side effects from racemic impurities. Advances in chiral synthesis techniques have enabled the production of enantiopure forms of this compound, which are more suitable for clinical development.

The synthesis of Rac-(1R,2S,3R-3-(tert-butoxy)-2-(prop-2-en-1-yl)cyclobutan-1-amine hydrochloride) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps in its synthesis include ring closure reactions to form the cyclobutane core, functional group interconversions to introduce the necessary substituents, and salt formation to enhance stability. Each step must be rigorously controlled to ensure the final product meets pharmaceutical standards.

The application of computational chemistry tools has significantly advanced the design and optimization of such compounds. Molecular modeling techniques can predict how Rac-(
1R,
2S,
3R
)-3-(
tert-butyoxy
)-2-(
prop
₂
en
₁
yl)
cyclo
bu
tan
⁻¹
amine hydrochloride interacts with biological targets at the molecular level. This information can guide synthetic efforts and help identify modifications that enhance binding affinity or selectivity.

In conclusion，Rac-(
¹ⁿ⁺)
(²ᵈ)
(³ᵈ)
) serves as a promising scaffold for developing novel pharmaceutical agents。 Its unique structural features，including multiple stereocenters，functional groups，and salt form，make it a versatile intermediate for drug discovery。 Ongoing research continues to explore its potential applications，synthetic pathways，and pharmacological properties，highlighting its significance in modern medicinal chemistry。